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Compound of Interest

2-Methoxy-5-
Compound Name: ) )
(methylsulfonyl)benzoic acid

Cat. No.: B1583143

An In-depth Technical Guide to 2-Methoxy-5-(methylsulfonyl)benzoic acid: Properties,
Synthesis, and Applications

Introduction

2-Methoxy-5-(methylsulfonyl)benzoic acid (CAS No: 50390-76-6) is a substituted benzoic
acid derivative of significant interest in the pharmaceutical and chemical research sectors.[1]
Characterized by a benzene ring functionalized with a carboxylic acid, a methoxy group, and a
methylsulfonyl group, this compound serves as a critical intermediate in the synthesis of
complex active pharmaceutical ingredients (APIs).[1][2] Its unique structural arrangement
imparts specific physicochemical properties that are instrumental for its role in directed
chemical reactions, particularly in the development of antipsychotic medications.[1]

This guide provides a comprehensive technical overview for researchers, scientists, and drug
development professionals, detailing the core physical and chemical properties, established
analytical methodologies, and primary applications of this versatile molecule.

Chemical Identity and Molecular Structure

The unambiguous identification of a chemical entity is foundational for all research and
development activities. The key identifiers and structural representation of 2-Methoxy-5-
(methylsulfonyl)benzoic acid are outlined below.
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Chemical Name: 2-Methoxy-5-(methylsulfonyl)benzoic acid

CAS Number: 50390-76-6[3]

Molecular Formula: CoH1005S[3][4]

Molecular Weight: 230.24 g/mol [4][5][6]

Synonyms: 5-Mesyl-o-anisic acid, 5-methanesulfonyl-2-methoxybenzoic acid, Tiapride

Hydrochloride Impurity B[2][3]

InChl Key: BXWLVQXAFBWKSR-UHFFFAOYSA-N[2][4]

Canonical SMILES: COC1=C(C=C(C=C1)S(=0)(=0)C)C(=0)O[3]
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Caption: 2D Molecular Structure of 2-Methoxy-5-(methylsulfonyl)benzoic acid.

Physicochemical Properties

The physical and chemical characteristics of a compound dictate its behavior in various

systems, including its suitability for specific synthetic routes and its formulation potential. 2-

Methoxy-5-(methylsulfonyl)benzoic acid is typically a white to off-white solid at room

temperature.[2] A summary of its key properties is provided below.

Property Value Source(s)
White to off-white

Appearance _ _ [1][2]
solid/crystalline powder

Melting Point 190-193 °C [31151[7]

Boiling Point 467.9 °C (at 760 mmHg) [31[5][6]

Density 1.372 - 1.4 g/cm?3 [31[5][6]
Slightly soluble in DMSO and

- Methanol (with heating).

Solubility o [2][3]
Moderate solubility in other
polar solvents.

pKa (Predicted) 3.49+0.10 [3]

LogP (Predicted) 0.4-1.88 [31[5]1[8]

Flash Point 236.8 °C [31[5]

Vapor Pressure

1.48 x 10~° mmHg (at 25 °C)

[3]

Hydrogen Bond Donors

1

[3]

Hydrogen Bond Acceptors

5

[3]

Chemical Reactivity and Stability

The reactivity of 2-Methoxy-5-(methylsulfonyl)benzoic acid is governed by the interplay of its

three functional groups:
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o Carboxylic Acid Group (-COOH): This group confers the molecule's acidic properties and is
the primary site for reactions such as esterification (e.g., with alcohols to form esters like
Methyl 2-methoxy-5-(methylsulfonyl)benzoate) and amidation (with amines to form amides).

[2]€]

o Methoxy Group (-OCHs): As an electron-donating group, the methoxy substituent activates
the aromatic ring, influencing electrophilic substitution reactions.

o Methylsulfonyl Group (-SO2CHs): This strong electron-withdrawing group deactivates the
aromatic ring and enhances the compound's polarity.[2] The stability and defined reactivity of
the sulfonyl group are crucial for its utility in medicinal chemistry.[6]

The compound is considered chemically stable under standard conditions, with no hazardous
polymerization expected to occur.[7]

Core Synthesis Pathways

While multiple synthetic routes exist, a common strategy for producing substituted benzoic
acids like this involves a multi-step process starting from simpler, commercially available
precursors such as salicylic acid. The synthesis of a closely related analog, methyl 2-methoxy-
5-aminosulfonyl benzoate, provides a validated framework for a plausible pathway.[10][11]
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Caption: Plausible synthetic pathway for 2-Methoxy-5-(methylsulfonyl)benzoic acid.
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Expertise & Experience: The choice of chlorosulfonic acid in Step 2 is critical as it can serve as
both the sulfonating reagent and a solvent, often leading to high yields.[10] The subsequent
reduction and methylation followed by a controlled oxidation in Step 4 is a standard and reliable
method for converting a sulfonyl chloride to a methyl sulfone, offering high conversion rates
with manageable side reactions.

Applications in Research and Drug Development

The primary application of 2-Methoxy-5-(methylsulfonyl)benzoic acid is as a high-value
intermediate in pharmaceutical manufacturing.[1]

o Antipsychotic Drug Synthesis: It is a crucial building block for APIs, most notably in the
production of antipsychotic medications.[1] Its structure allows for selective functionalization,
making it an ideal starting material for molecules with specific therapeutic activities.

» Bioactive Molecule Research: The stable and reactive sulfonyl group makes it a valuable
scaffold for researchers exploring novel sulfone-based bioactive molecules.[6]

o Anti-inflammatory Agents: The compound has been utilized in the development of anti-
inflammatory and analgesic agents, particularly within the class of non-steroidal anti-
inflammatory drugs (NSAIDs).[6]

Experimental Protocols for Characterization

To ensure the quality and integrity of 2-Methoxy-5-(methylsulfonyl)benzoic acid for its
intended applications, rigorous analytical characterization is essential. The identity, purity, and
structure are typically confirmed using a combination of chromatographic and spectroscopic
techniques.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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